Cas no 1318785-37-3 (Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- )

• Product Name: Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-
• CAS No: 1318785-37-3
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5149187
• Update Time: 2025-10-30

Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)methanone (ACI)
• Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-

• Inchi： 1S/C25H21NO5/c1-16(27)31-24-15-26(21-10-6-4-8-18(21)24)22-11-7-5-9-19(22)25(28)20-13-12-17(29-2)14-23(20)30-3/h4-15H,1-3H3
• InChI Key： FXZJDQQSFKBSTP-UHFFFAOYSA-N
• SMILES： O=C(C)OC1C2C(=CC=CC=2)N(C2C(C(C3C(OC)=CC(OC)=CC=3)=O)=CC=CC=2)C=1

Additional information on Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-

Professional Introduction to Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- CAS No. 1318785-37-3

Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl), is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1318785-37-3, features a complex arrangement of functional groups that make it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular framework of this methanone derivative is characterized by the presence of an indole moiety linked to a phenyl ring through an acetyloxy-substituted intermediate. This structural configuration not only imparts unique electronic properties but also opens up diverse possibilities for further chemical modifications and functionalization. The presence of both 2,4-dimethoxyphenyl and acetyloxy groups contributes to its reactivity and potential utility in synthesizing more complex molecules.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole-based compounds are well-known for their roles as pharmacological agents, with applications spanning from antimicrobial to anticancer therapies. The specific derivative mentioned here, Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl), represents an advanced synthetic target that could lead to the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques is essential to achieve the desired product quality. Researchers have been exploring various synthetic pathways to optimize the production process, leveraging modern methodologies such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations.

One of the most compelling aspects of Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl), is its potential as a scaffold for drug discovery. The combination of the indole ring and the dimethoxyphenyl group creates a molecular template that can be modified to target specific biological pathways. For instance, modifications at the acetyloxy position could alter the compound's solubility and bioavailability, while changes at the phenyl ring might enhance its binding affinity to biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceuticals. By systematically varying different functional groups within the molecule, researchers can fine-tune its biological activity. This approach has been successfully applied in the development of drugs targeting various diseases, including cancer and neurological disorders. The complexity of Methanone derivatives makes them particularly interesting for such explorations.

The role of computational chemistry in designing and optimizing these compounds cannot be overstated. Advanced computational methods allow researchers to predict the properties of molecules before they are synthesized, significantly reducing the time and cost associated with experimental trials. Molecular modeling techniques can provide insights into how these compounds interact with biological targets at the molecular level, guiding the design of more effective derivatives.

In addition to its pharmaceutical applications, Methanone derivatives have potential uses in materials science and agrochemicals. The unique electronic properties of these compounds make them suitable candidates for developing new materials with tailored functionalities. For example, they could be used in organic electronics or as precursors for creating novel polymers with enhanced stability and performance.

The ongoing research in this area is driven by a desire to uncover new therapeutic strategies and develop innovative materials. Collaborative efforts between academia and industry are crucial for translating laboratory findings into practical applications. As our understanding of molecular interactions deepens, so does our ability to design molecules with specific functionalities.

The future prospects for Methanone derivatives are promising, with ongoing studies focusing on their potential in treating complex diseases such as cancer and neurodegenerative disorders. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and reduced side effects.

In conclusion, Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl), is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structure and versatile reactivity make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play a crucial role in shaping the future of medicine and materials science.